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Application Overview
The accurate and rapid determination of staphylococcal resistance to beta-lactam antibiotics is

critical for effective patient management and infection control. Methicillin-resistant

Staphylococcus aureus (MRSA) is a major cause of nosocomial infections worldwide,

associated with increased mortality and healthcare costs.[1] Prostaphlin (oxacillin) is a key

penicillinase-resistant penicillin used to test for this resistance. Automated systems, such as the

Vitek® 2 (bioMérieux), offer rapid and standardized antimicrobial susceptibility testing (AST),

providing minimal inhibitory concentration (MIC) values that guide therapeutic decisions.

These notes provide a comprehensive guide to using the Vitek® 2 system for determining the

susceptibility of Staphylococcus species to oxacillin. This includes an overview of the system's

performance, detailed experimental protocols, and a summary of its interpretive logic.

Principle of the Method
The Vitek® 2 system is an automated instrument that performs microbial identification and AST.

[2] For susceptibility testing, the system utilizes compact, plastic reagent cards, such as the
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AST-P549 or AST-P559, which contain microwells with varying concentrations of different

antimicrobial agents in a dehydrated form.[3][4][5]

A standardized suspension of the bacterial isolate is prepared and introduced into the AST

card. As the organism grows in the presence of the antibiotics, the instrument's optical system

monitors bacterial growth in each well over time. By analyzing these growth curves, the system

calculates the MIC for each antibiotic, including oxacillin. The median time for results is

approximately 7-8 hours, a significant reduction compared to the 24 hours required for

traditional disk diffusion methods.[3][6]

Crucially, for MRSA detection, modern Vitek® 2 cards incorporate both oxacillin MIC

determination and a cefoxitin screen (e.g., at 6 µg/ml).[1][3] Cefoxitin is a better inducer of the

mecA gene, which is the primary mediator of oxacillin resistance, making the cefoxitin screen a

more sensitive and reliable predictor of methicillin resistance than oxacillin alone.[1][4] The

Vitek® 2 Advanced Expert System™ (AES) software analyzes both the oxacillin MIC and the

cefoxitin screen result to provide a final, interpreted susceptibility report.[5][7]

Performance Characteristics
The Vitek® 2 system demonstrates high accuracy for detecting oxacillin resistance in

Staphylococcus aureus when compared to the gold standard of mecA gene detection by PCR.

The inclusion of a cefoxitin screen significantly improves sensitivity. However, performance can

be challenged by isolates with low-level or heterogeneous resistance.[3][4]

Table 1: Performance of Vitek® 2 System for Oxacillin Resistance Detection in S. aureus
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Study
Reference

Vitek® 2
Card

Parameter Sensitivity Specificity
Additional
Notes

Roisin S, et

al. (2008)[3]
AST-P549

Overall

System
97.5% 100%

The cefoxitin

screen

(96.8% sens.)

was more

sensitive than

the oxacillin

MIC test

(94.9%

sens.).

Romero R, et

al. (2008)[1]
AST-P559

Overall

System
98.8% 100%

Sensitivity

increased to

100% after

inducing

resistance

with cefoxitin

pre-

incubation.

Tenover FC,

et al. (2007)

[4]

AST-P549
Overall

System

99.0%

(approx.)
N/A

Failed to

detect only

one of 104

mecA-

positive

isolates when

considering

both oxacillin

MIC and

cefoxitin

screen.

Note: Sensitivity and specificity are typically calculated against PCR for the mecA gene.

It is important to note that some automated systems have faced challenges. In 2018, a Class I

recall was issued for certain Vitek® 2 Gram-Positive AST cards due to the potential for false-
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negative results with some MRSA strains.[8][9] Laboratories were advised to implement

software rules and enable the AES to mitigate this risk.[8][9]

Experimental Protocol: Oxacillin Susceptibility
Testing using Vitek® 2
This protocol outlines the standard procedure for performing AST for oxacillin on

Staphylococcus isolates using the Vitek® 2 system.

4.1 Materials

Vitek® 2 Gram-Positive AST Card (e.g., AST-GP71, AST-P549)

Vitek® 2 Instrument and software

Vitek® 2 DensiCHEK™ Plus

Sterile saline (0.45% to 0.50%)

Sterile plastic test tubes (12 x 75 mm)

Sterile swabs or inoculating loops

Fresh (18-24 hour) pure culture of Staphylococcus spp. on a non-inhibitory agar plate (e.g.,

Tryptic Soy Agar with 5% Sheep Blood)

Quality control strains (e.g., S. aureus ATCC® 29213 [susceptible], S. aureus ATCC® 43300

[resistant])

4.2 Procedure

Isolate Preparation:

Ensure the bacterial culture is pure and has been incubated for 18-24 hours.

Perform quality control procedures by testing reference strains with each new batch of

reagents or as per laboratory protocol.[7]
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Inoculum Preparation:

Using a sterile swab, select several well-isolated colonies from the agar plate.

Emulsify the colonies in 3.0 mL of sterile saline in a clear plastic test tube.

Vortex the suspension gently to ensure it is homogeneous and free of clumps.

Adjust the bacterial suspension to a turbidity equivalent to a 0.50 McFarland standard

using the Vitek® 2 DensiCHEK™ Plus. This is a critical step for accurate results.

Card Inoculation and Incubation:

Place the prepared bacterial suspension and the Vitek® 2 AST card into the instrument's

loading cassette as prompted by the system software.

The Vitek® 2 instrument will automatically handle the filling of the card via an integrated

vacuum system, sealing the card, and placing it into the incubation chamber.

The instrument maintains a constant temperature (e.g., 35°C) and reads each card

kinetically.

Data Analysis and Interpretation:

The instrument software continuously monitors the growth in each microwell.

Once sufficient data is collected (typically within 8-12 hours), the software calculates the

MIC for oxacillin.[1]

The Advanced Expert System™ (AES) analyzes the oxacillin MIC in conjunction with the

cefoxitin screen result to provide a final interpretation (Susceptible, Intermediate, or

Resistant) based on established clinical breakpoints (e.g., CLSI, EUCAST).[5][7]

Visualized Workflows and Logic
The following diagrams illustrate the experimental workflow and the interpretive logic used by

the Vitek® 2 system for MRSA detection.
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Phase 1: Preparation

Phase 2: Vitek 2 Automation

Phase 3: Analysis & Reporting

Pure Staphylococcus Isolate
(18-24h culture)

Prepare Saline Suspension

Adjust to 0.5 McFarland
(Vitek DensiCHEK)

Load Suspension & AST Card
into Vitek 2 Cassette

Automated Card Filling
& Sealing

Incubation & Kinetic
Growth Monitoring

Calculate Raw MIC
(Oxacillin)

AES Interpretation
(using Cefoxitin Screen)

Final Susceptibility Report
(S/I/R)

Click to download full resolution via product page

Caption: Vitek® 2 workflow for oxacillin susceptibility testing.
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Vitek 2 Raw Data

Oxacillin MIC Value Cefoxitin Screen Result
(Growth/No Growth)

Advanced Expert System™
(AES) Logic

Resistant (MRSA)

 If Cefoxitin Screen is POSITIVE
 or Oxacillin MIC is ≥4 µg/mL 

Susceptible (MSSA)

 If Cefoxitin Screen is NEGATIVE
 and Oxacillin MIC is ≤2 µg/mL 

Click to download full resolution via product page

Caption: AES logic for interpreting oxacillin and cefoxitin results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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